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For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a comprehensive protocol for the identification and quantification

of Lavandulyl acetate using Gas Chromatography-Mass Spectrometry (GC-MS). Lavandulyl
acetate is a naturally occurring monoterpene ester found in various essential oils, notably in

lavender (Lavandula angustifolia), and contributes to their characteristic aroma.[1][2] Accurate

analysis of this compound is crucial for quality control, authentication of essential oils, and in

the development of fragrances and pharmaceutical products. This document outlines the

chemical properties of Lavandulyl acetate, a detailed GC-MS methodology, expected mass

spectrometric fragmentation, and quantitative data from relevant studies.

Introduction
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for

the separation, identification, and quantification of volatile and semi-volatile compounds in

complex mixtures like essential oils.[3][4][5] The technique combines the high separation

efficiency of gas chromatography with the sensitive and specific detection capabilities of mass

spectrometry. This application note details the GC-MS analysis of Lavandulyl acetate, a key

fragrance component.
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Chemical Properties of Lavandulyl Acetate
Lavandulyl acetate (C₁₂H₂₀O₂) is the acetate ester of lavandulol. Its chemical structure and

properties are summarized below.

Property Value Reference

Molecular Formula C₁₂H₂₀O₂

Molecular Weight 196.29 g/mol

CAS Number 25905-14-0

Boiling Point 228.7 - 281.5 °C

Appearance Colorless to pale yellow liquid

Solubility
Soluble in organic solvents;

insoluble in water.

Experimental Protocol: GC-MS Analysis
This protocol provides a general methodology for the analysis of Lavandulyl acetate in

essential oil samples. Instrument parameters may require optimization based on the specific

instrumentation and sample matrix.

1. Sample Preparation:

Dilute the essential oil sample in a suitable organic solvent (e.g., methanol or ethanol) to a

concentration of approximately 1 µL/mL.

2. GC-MS Instrumentation and Parameters:

Gas Chromatograph: Agilent 7890B GC or similar.

Mass Spectrometer: Agilent 5977B MSD or similar.

Capillary Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane) fused silica

capillary column (e.g., 60.0 m x 0.25 mm internal diameter, 0.25 µm film thickness).
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Carrier Gas: Helium at a constant flow rate. Hydrogen can also be used as an alternative

carrier gas.

Injection:

Injection Volume: 1 µL.

Injector Temperature: 250 °C.

Split Ratio: 150:1.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 4 minutes.

Ramp: Increase temperature at a rate of 4 °C/min to 280 °C.

Final hold: Hold at 280 °C for 10 minutes.

Mass Spectrometer Parameters:

Ion Source Temperature: 200 °C.

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Range: m/z 40-400.

Data Analysis
Identification of Lavandulyl acetate is achieved by comparing the obtained mass spectrum

and retention time with reference spectra from spectral libraries (e.g., NIST, Wiley) and by

calculating the Kovats Retention Index (RI). Quantification is typically performed by peak area

normalization.

Expected Results
Retention Index:
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The Kovats Retention Index (RI) is a valuable tool for the identification of compounds in GC.

For Lavandulyl acetate on a standard non-polar column (like DB-5 or HP-5MS), the reported

RI values are typically in the range of 1267 to 1304.

Mass Spectrum:

The electron ionization mass spectrum of Lavandulyl acetate is characterized by specific

fragmentation patterns. The molecular ion peak ([M]⁺) is expected at m/z 196. Key fragment

ions include:

m/z 43: Often the base peak, corresponding to the acetyl group [CH₃CO]⁺.

m/z 68: A significant fragment.

m/z 69: Another prominent fragment.

m/z 93: A characteristic fragment ion.

m/z 121: A fragment resulting from the loss of the acetyl group and a methyl group.

m/z 136: Resulting from the loss of acetic acid [M-60]⁺.

The relative abundances of these ions can be used for positive identification.

Quantitative Data Summary
The concentration of Lavandulyl acetate can vary significantly depending on the species,

geographical origin, and processing of the lavender plant. The following table summarizes the

percentage of Lavandulyl acetate found in various lavender essential oils from different

studies.
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Plant Source
Percentage of Lavandulyl
Acetate (%)

Reference

Lavandula angustifolia (Spain) 2.74

Lavandula officinalis (India) 4.34

Lavandula officinalis (Algeria) 4.08

Lavandula officinalis

(Macedonia)
12.4

Lavandin (Lavandula x

intermedia)
2.61

Diagrams
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Caption: GC-MS Experimental Workflow for Lavandulyl Acetate Analysis.
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Conclusion
The GC-MS method detailed in this application note provides a reliable and robust approach

for the analysis of Lavandulyl acetate in essential oils. Adherence to this protocol will enable

researchers and quality control professionals to accurately identify and quantify this important

fragrance compound, ensuring the quality and authenticity of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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